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Compound of Interest

Compound Name:
3-(4-Bromophenyl)isoxazol-5-

amine

Cat. No.: B040261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for 3-(4-
Bromophenyl)isoxazol-5-amine (CAS No: 6525-98-0, 119162-53-7). Adherence to these

procedures is critical for ensuring laboratory safety and minimizing risk to personnel and the

environment. This compound is classified as toxic if swallowed and requires careful handling in

a controlled laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazard associated with 3-(4-Bromophenyl)isoxazol-5-amine is acute oral

toxicity.[1][2] It is also prudent to assume it may cause skin, eye, and respiratory irritation based

on data from structurally similar compounds.[3][4] Therefore, a comprehensive personal

protective equipment strategy is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against potential

splashes and dust.

Skin Protection

- Gloves: Chemically resistant

gloves (e.g., nitrile or

neoprene). Inspect for any

signs of degradation or

perforation before use. - Lab

Coat: A standard laboratory

coat should be worn to prevent

skin contact.

To prevent accidental skin

contact with the compound.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher-level respirator

should be used when handling

the solid compound outside of

a certified chemical fume hood.

To prevent inhalation of the

powdered compound.

Operational Plan: Handling and Storage
Strict adherence to the following operational procedures is essential for the safe handling of 3-
(4-Bromophenyl)isoxazol-5-amine.

Engineering Controls:

Ventilation: All handling of the solid compound or solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Safety Equipment: A safety shower and an eyewash station must be readily accessible in the

immediate work area.

Handling Procedures:

Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing.
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Prevent Dust and Aerosols: Take care to prevent the formation of dust and aerosols during

handling.

Weighing: If weighing the solid compound, do so within the fume hood.

Solution Preparation: When preparing solutions, slowly add the solid 3-(4-
Bromophenyl)isoxazol-5-amine to the solvent to prevent splashing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves

were worn. Do not eat, drink, or smoke in the laboratory.

Storage:

Store 3-(4-Bromophenyl)isoxazol-5-amine in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[3]

The storage class is 6.1C for combustible, acute toxic category 3 compounds.[1]

Disposal Plan
Proper disposal of 3-(4-Bromophenyl)isoxazol-5-amine and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of surplus and non-recyclable solutions to a licensed disposal

company. Do not pour waste down the drain.

Contaminated Packaging: Dispose of contaminated packaging as unused product.

Regulations: Follow all local, state, and federal regulations for the disposal of hazardous

chemical waste.

Experimental Workflow and Safety Logic
The following diagrams illustrate the general workflow for safely handling this compound and

the logical relationships for risk assessment.
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Caption: Experimental Workflow for Safe Handling.
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Caption: Logical Relationship for Risk Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b040261?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

